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DLPT Technical Support Center
This guide provides troubleshooting information and frequently asked questions regarding the

updates and revisions to the Defense Language Proficiency Test (DLPT) testing process. It is

intended for military and government personnel who are required to take the DLPT for

qualification, proficiency pay, or career development.

Frequently Asked Questions (FAQs)
General Information & Recent Updates
Q1: What is the most current version of the DLPT? The current version of the test is the

DLPT5. This version has transitioned from paper-and-pencil formats to a web-delivered system

and is now the official test of record for many languages.[1][2] The DLPT5 is designed to better

measure a linguist's ability to function in real-world situations by using authentic materials from

newspapers, magazine articles, and radio broadcasts.[3][4]

Q2: What are the main differences between the DLPT5 and older versions? The DLPT5

introduces several key changes:

Authentic Materials: It incorporates more authentic reading and listening passages.[3]

Web-Based Delivery: The test is primarily administered via computer, which enhances

security and administrative efficiency.[1][4][5] Paper-based tests may still be used in specific

situations, such as for linguists in the field.[3]
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More Challenging Content: The test is considered more challenging, with longer passages

and, in some cases, multiple questions per passage.[4] This has led to a general perception

that scores are lower on the DLPT5 compared to previous versions.[3]

Varied Formats: The DLPT5 uses two distinct formats depending on the language.

Commonly taught languages often use a multiple-choice format, while less-commonly-taught

languages may use a constructed-response format where the test-taker must write out the

answers in English.[3][6]

Q3: How are the DLPTs scored? Scores are based on the Interagency Language Roundtable

(ILR) guidelines.[3][7] Proficiency scores, ranging from 0+ to 4 for some upper-range

languages, are assigned for both the listening and reading sections.[3][7] To maintain currency

and qualify for Foreign Language Proficiency Pay (FLPP), linguists are typically required to

take the DLPT annually.[3][7]

Q4: How long is the DLPT5, and are breaks allowed? Each test section (listening and reading)

is allotted three hours.[8] A 15-minute break is programmed into the test at approximately the

halfway point, and this break time does not count against the three-hour limit.[8]

Test Administration & Procedures
Q5: Can I take the listening and reading tests on different days? Yes. The listening and reading

tests are considered separate and can be administered on different days.[8]

Q6: Is note-taking permitted during the test? Note-taking on paper is not allowed.[8] For

constructed-response tests, examinees can type notes into the same text boxes where they will

type their final answers.[8][9]

Q7: Can I go back and change my answers? Yes. The web-based system has a review screen

at the end of the test that allows you to go back to any passage to check or change your

answers.[8] However, on the listening test, this function does not allow you to hear the audio

passages again.[8]

Q8: Where can I find preparation materials for the DLPT5? The Defense Language Institute

Foreign Language Center (DLIFLC) provides Familiarization Guides for most languages. These

guides include sample questions and explanations to help examinees prepare for the test

format.[8]
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Troubleshooting Guides
Common Testing Issues
A survey of Special Operations Forces (SOF) operators identified several common problems

experienced during DLPT administration.[10] While this data is from a specific community, it

highlights issues that can affect any test-taker.

Problem Encountered
Percentage of SOF Operators Reporting
Issue

Computer / Technical Issues 24%

Test Scheduling Delays 22%

Problems Accessing Testing Centers 10%

Delays or Problems Receiving Score Feedback 8%

Disruptions During Testing 8%

Other Issues 5%

Source: Defense Technical Information Center

(DTIC) Report[10]

If you encounter technical issues or disruptions during your test, report them to the Test Control

Officer (TCO) or proctor immediately.

Missing or Incorrect Scores
Issue: Your DLPT or Oral Proficiency Interview (OPI) scores have not appeared in your official

personnel record within the expected timeframe.

Expected Timelines:

DLPT Scores: Should appear within 24-72 hours, but allow up to 5-10 business days for the

record to fully update.[11][12]

OPI Scores: Can take up to 30 days to appear due to a more complex reporting process.[11]
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Resolution Protocol:

If your scores are missing after the expected timeframe, follow the steps below. This process is

service-dependent.

For U.S. Army Personnel:

Check DMDC: First, verify if your scores are visible on the Defense Manpower Data Center

(DMDC) website.

Wait 5 Days: If the scores are in DMDC but do not appear on your Soldier Talent Profile

(STP) within 5 working days, proceed to the next step.[11]

Submit a CRM Case: Submit a Customer Relationship Management (CRM) case through the

Integrated Personnel and Pay System - Army (IPPS-A).[11]

Attach Documentation: You must attach a source document, such as a screenshot from the

DMDC site showing your score or a copy of your DA Form 330 (Record of Language

Training and Qualification).[11]

Follow Up: The IPPS-A helpdesk will analyze the data and initiate the necessary transactions

to update your record.[11] The Enlisted Language Branch cannot directly update tested

language data; the CRM process must be followed.[11]

For U.S. Navy Personnel:

Check NSIPS: Check for your scores in the Navy Standard Integrated Personnel System

(NSIPS). DLPT/OPI results are located under: Employee Self Service > Electronic Service

Record > View > NFLTO Test Data.[12][13]

Wait 10 Days: Allow at least 10 business days for your Electronic Service Record (ESR) to

update.[12][13]

Contact CPPA/PSD: If scores are still missing after 10 business days, contact your

Command Pay and Personnel Administrator (CPPA) or servicing Personnel Support

Detachment (PSD).[12][13]
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Provide Information: Be prepared to provide your name, rate/rank, DoDID, the type of test

taken, and the language(s) administered.[12]

Language Training & Proficiency Goals
The Defense Language Institute (DLI) categorizes languages by difficulty, which determines the

length of the training course. The goal for graduates is to achieve a specific proficiency level on

the DLPT.

Category Course Length
Example
Languages

Target Graduation
Proficiency
(Listening/Reading/
Speaking)

Category I 26 Weeks
Spanish, French,

Italian, Portuguese
2 / 2 / 1+

Category II 35 Weeks German, Indonesian 2 / 2 / 1+

Category III 48 Weeks
Russian, Dari,

Hebrew, Thai, Turkish
2 / 2 / 1+

Category IV 64 Weeks

Arabic, Chinese

Mandarin, Korean,

Japanese, Pashto

2 / 2 / 1+

Source: Association of

the United States

Army (AUSA)[14]

The ultimate goal for linguists is to reach a 3/3/3 proficiency level.[14]

Process Diagrams
The following diagrams illustrate key workflows in the DLPT process.
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Caption: Workflow for a typical DLPT testing day.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1228707?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Army (IPPS-A) Navy

Test Completed

Wait for Standard
Processing Time

(5-10 business days)

Check Official Record
(STP for Army, NSIPS for Navy)

Is Score Present?

Submit CRM Case with
Source Documentation

(DMDC Screenshot / DA 330)

No (Army)

Contact CPPA or PSD
with Test Details

No (Navy)

Score Updated in Record

Yes

IPPS-A Helpdesk
Analyzes and Updates Record

CPPA/PSD Investigates
and Resolves Issue

Click to download full resolution via product page

Caption: Process for resolving missing DLPT scores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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